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Introduction
Angiotensin (1-5) [Ang-(1-5)], a pentapeptide fragment of Angiotensin II, has emerged as a

biologically active component of the Renin-Angiotensin System (RAS).[1][2] Initially considered

an inactive metabolite, recent studies have demonstrated that Ang-(1-5) is a potent

endogenous agonist of the Angiotensin AT2 receptor (AT2R).[1][3] This interaction initiates a

signaling cascade with protective effects in the cardiovascular system, including vasodilation

and blood pressure reduction.[2][3] Evidence also suggests a potential role for Ang-(1-5) in

stimulating Atrial Natriuretic Peptide (ANP) secretion via the Mas receptor.[4]

These application notes provide a comprehensive guide for the experimental design of

functional studies on Ang-(1-5). Detailed protocols for key assays are outlined to facilitate

research into its physiological roles and therapeutic potential.

Data Presentation
Quantitative analysis is crucial for characterizing the functional activity of Ang-(1-5). The

following tables summarize key pharmacological parameters to aid in experimental design and

data comparison.

Table 1: Receptor Binding and Functional Potency of Angiotensin (1-5)
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Ligand Receptor Assay Cell Type
Paramete
r

Value
Referenc
e

Ang-(1-5) AT2R

Nitric

Oxide

Release

AT2R-

transfected

CHO

EC50
45.97 ±

0.65 nM
[5]

Ang-(1-5) AT2R

Nitric

Oxide

Release

AT2R-

transfected

CHO

Emax
43.39 ±

4.64%
[5]

Ang II AT2R

Nitric

Oxide

Release

AT2R-

transfected

CHO

EC50
1.89 ± 0.65

nM
[5]

C21 AT2R

Nitric

Oxide

Release

AT2R-

transfected

CHO

EC50
40.72 ±

0.59 nM
[5]

EC50: Half-maximal effective concentration; Emax: Maximum effect; CHO: Chinese Hamster

Ovary cells.

Signaling Pathways
Ang-(1-5) primarily exerts its effects through the AT2 receptor, leading to the activation of

endothelial Nitric Oxide Synthase (eNOS) and subsequent nitric oxide (NO) production.[1][2]

This pathway is a key component of the "protective" arm of the RAS. Additionally, studies

suggest a potential signaling route through the Mas receptor, involving a PI3K-Akt-NOS

pathway to stimulate ANP secretion.[4]
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AT2R-Mediated Pathway

MasR-Mediated Pathway

Angiotensin (1-5) AT2 Receptor eNOS Activation
(Phosphorylation at Ser1177)

Nitric Oxide (NO)
Production

Vasodilation &
Blood Pressure Lowering

Angiotensin (1-5) Mas Receptor PI3K-Akt Pathway NOS Activation ANP Secretion
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Start

Seed cells (e.g., HAEC or
AT2R-transfected CHO)

in 96-well plates

Culture cells to ~75% confluency

Load cells with DAF-FM Diacetate
(e.g., 2-10 µM for 15-60 min at 37°C)

Wash cells and allow for
de-esterification (15-30 min)

Stimulate with Angiotensin (1-5)
(e.g., 1 µM for 10-15 min)

Measure fluorescence
(Ex/Em: 495/515 nm)

using a fluorescence microscope or plate reader

Analyze data

End

 

Start

Treat cells with Angiotensin (1-5)
or vehicle control

Cell lysis and protein extraction

Protein reduction, alkylation,
and tryptic digestion

Enrichment of phosphopeptides
(e.g., using TiO2)

LC-MS/MS analysis

Data analysis:
Peptide identification, quantification,

and bioinformatics

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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